Cas no 189998-38-7 (Pyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione,5-azido-8-methyl-6-nitro-1,3-diphenyl-)

• Product Name: Pyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione,5-azido-8-methyl-6-nitro-1,3-diphenyl-
• CAS No: 189998-38-7
• MF: C₂₀H₁₃N₇O₅
• MW: 431.361122846603
• CID: 115727
• PubChem ID: 2785898
• Update Time: 2025-04-18

Pyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione,5-azido-8-methyl-6-nitro-1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione,5-azido-8-methyl-6-nitro-1,3-diphenyl-
• 5-azido-8-methyl-6-nitro-1,3-diphenylpyrido[2,3-d]pyrimidine-2,4,7-trione
• Pyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione, 5-azido-8-methyl-6-nitro-1,3-diphenyl-
• AC1MD9HA
• DTXSID80382972
• 189998-38-7

• Inchi： 1S/C20H13N7O5/c1-24-17-14(15(22-23-21)16(19(24)29)27(31)32)18(28)26(13-10-6-3-7-11-13)20(30)25(17)12-8-4-2-5-9-12/h2-11H,1H3
• InChI Key： VWBFUDXUEQVVNV-UHFFFAOYSA-N
• SMILES： O=C1C2C(=C(C(N(C)C=2N(C2C=CC=CC=2)C(N1C1C=CC=CC=1)=O)=O)[N+](=O)[O-])N=[N+]=[N-]

Computed Properties

• Exact Mass: 431.09799
• Monoisotopic Mass: 431.09781654g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 979
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 152.83